Cas no 433313-82-7 (2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate)

• Product Name: 2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate
• CAS No: 433313-82-7
• MF: C₂₀H₁₂ClFO₄
• MW: 370.758288383484
• CID: 5931252
• PubChem ID: 5734779
• Update Time: 2023-11-23

2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate
• (E)-2-(3-(4-chlorophenyl)acryloyl)-4-fluorophenyl furan-2-carboxylate
• 2-Furancarboxylic acid, 2-[3-(4-chlorophenyl)-1-oxo-2-propen-1-yl]-4-fluorophenyl ester
• [2-[(E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl] furan-2-carboxylate
• AF-399/41127438
• AKOS002163683
• 2-[3-(4-chlorophenyl)acryloyl]-4-fluorophenyl 2-furoate
• F1190-0505
• 433313-82-7
• 2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl furan-2-carboxylate

• Inchi： 1S/C20H12ClFO4/c21-14-6-3-13(4-7-14)5-9-17(23)16-12-15(22)8-10-18(16)26-20(24)19-2-1-11-25-19/h1-12H
• InChI Key： RRIZDEGLUBOZCX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1=CC=C(F)C=C1C(=O)C=CC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 370.0408147g/mol
• Monoisotopic Mass: 370.0408147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 554.7±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids